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Compound of Interest

Compound Name: ML094

Cat. No.: B1663232

Application Notes and Protocols for Researchers

MLO094 is a highly potent and selective small molecule inhibitor of human 15-lipoxygenase-1
(15-LOX-1), an enzyme implicated in a range of physiological and pathological processes,
including inflammation, cancer, and neurodegenerative diseases. These application notes
provide researchers, scientists, and drug development professionals with comprehensive
information on the use of ML094 as a tool compound for in vitro studies.

Introduction

ML094 emerged from a quantitative high-throughput screen as a novel and potent inhibitor of
human 15-LOX-1. Its high selectivity against other lipoxygenase isoforms and cyclooxygenase
enzymes makes it a valuable tool for elucidating the specific roles of 15-LOX-1 in biological
systems. However, it is crucial to note that ML094 exhibits poor cell permeability, limiting its
utility in cell-based assays. For cellular and in vivo studies, the successor compound, ML351,
which possesses improved cell permeability, is recommended.

Quantitative Data

The inhibitory activity and selectivity of ML094 have been characterized in biochemical assays.
The following table summarizes the key quantitative data for ML094.
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Target Enzyme IC50 Selectivity Fold
Human 15-LOX-1 14 nM

Human 5-LOX >100 pM >7140

Human 12-LOX >100 uM >7140

Human 15-LOX-2 >100 pM >7140

Ovine COX-1 >100 uM >7140

Human COX-2 >100 puM >7140

Data derived from the discovery publication of the ML094 chemotype, which states >7500-fold
selectivity. For the purpose of this table, a conservative estimate of >100 uM for off-target
activity is used to calculate the selectivity fold.

Mechanism of Action and Signaling Pathway

ML094 acts as a potent inhibitor of 15-LOX-1, an enzyme that catalyzes the dioxygenation of
polyunsaturated fatty acids, such as arachidonic acid and linoleic acid, to produce bioactive
lipid mediators. 15-LOX-1 is a key player in the inflammatory cascade and has been shown to
be involved in the biosynthesis of specialized pro-resolving mediators (SPMs), including
lipoxins, which are critical for the resolution of inflammation.

In certain pathological contexts, such as in some cancers, 15-LOX-1 activity has been linked to
the promotion of apoptosis through the PDK/Akt signaling pathway. By inhibiting 15-LOX-1,
ML094 can be used to probe the downstream effects of this enzyme in various signaling
cascades.
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Figure 1: Simplified signaling pathway of 15-LOX-1 and the inhibitory action of ML094.

Experimental Protocols

The following are detailed protocols for key experiments involving ML094.

Protocol 1: In Vitro Biochemical Assay for 15-LOX-1
Inhibition
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This protocol describes a spectrophotometric assay to determine the IC50 value of ML094
against purified human 15-LOX-1.

Materials:

Purified human 15-LOX-1 enzyme

ML094 stock solution (in DMSO)

Arachidonic acid substrate solution

Assay buffer (e.g., 50 mM Tris-HCI, pH 7.4)

96-well UV-transparent microplate

Microplate reader capable of measuring absorbance at 234 nm

Procedure:

e Prepare Reagents:

o Dilute the purified 15-LOX-1 enzyme to the desired concentration in cold assay buffer.

o Prepare a serial dilution of ML094 in DMSO, and then dilute further in assay buffer to the
final desired concentrations. The final DMSO concentration in the assay should be kept
constant (e.g., <1%).

o Prepare the arachidonic acid substrate solution in assay buffer.
e Assay Setup:
o In the 96-well microplate, add the following to each well:
» Assay buffer
= ML094 solution at various concentrations (or DMSO for control)

» 15-LOX-1 enzyme solution
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o Incubate the plate at room temperature for a specified period (e.g., 10 minutes) to allow for
inhibitor binding.

o |nitiate Reaction and Measurement:

o Initiate the enzymatic reaction by adding the arachidonic acid substrate solution to all
wells.

o Immediately place the microplate in the reader and measure the increase in absorbance at
234 nm over time (kinetic mode). The product of the 15-LOX-1 reaction, a conjugated
diene, absorbs light at this wavelength.

o Data Analysis:

o Calculate the initial reaction velocity (rate of change in absorbance) for each concentration
of ML094.

o Normalize the velocities to the DMSO control (100% activity).

o Plot the percentage of inhibition against the logarithm of the ML094 concentration and fit
the data to a dose-response curve to determine the IC50 value.
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¢ To cite this document: BenchChem. [ML094: A Potent and Selective Tool for Investigating 15-
Lipoxygenase-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663232#ml094-as-a-tool-compound-in-drug-
discovery]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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